Cas no 80174-45-4 (H-D-Ile-OBzl·p-tosylate)

H-D-Ile-OBzl·p-tosylate is a synthetic intermediate used in the synthesis of peptides and peptidomimetics. It offers high purity and stability, facilitating efficient peptide synthesis. Its use in solid-phase peptide synthesis (SPPS) provides flexibility in peptide design, enabling the preparation of complex molecules with desired functionalities. The product's compatibility with various protecting groups and ease of deprotection make it a valuable tool in medicinal chemistry research.
H-D-Ile-OBzl·p-tosylate structure
H-D-Ile-OBzl·p-tosylate structure
Product Name:H-D-Ile-OBzl·p-tosylate
CAS No:80174-45-4
MF:C20H27NO5S
MW:393.497084856033
MDL:MFCD01318766
CID:707628
PubChem ID:90477229
Update Time:2025-07-15

H-D-Ile-OBzl·p-tosylate Chemical and Physical Properties

Names and Identifiers

    • D-ISOLEUCINE-OBZL P-TOSYLATE
    • D-ISOLEUCINE BENZYL ESTER 4-TOLUENESULFONATE SALT,
    • H-D-Ile-OBzl · p-tosylate
    • (2R,3R)-Benzyl2-amino-3-methylpentanoate4-methylbenzenesulfonate
    • D-Isoleucine benzyl ester p-toluenesulfonate
    • 80174-45-4
    • H-D-Ile-OBzl . p-tosylate
    • benzyl (2R,3R)-2-amino-3-methylpentanoate;4-methylbenzenesulfonic acid
    • MFCD01318766
    • (2R,3R)-Benzyl 2-amino-3-methylpentanoate 4-methylbenzenesulfonate
    • H-D-Ile-OBzl p-tosylate
    • H-D-Ile-OBzl·p-tosylate
    • MDL: MFCD01318766
    • Inchi: 1S/C13H19NO2.C7H8O3S/c1-3-10(2)12(14)13(15)16-9-11-7-5-4-6-8-11;1-6-2-4-7(5-3-6)11(8,9)10/h4-8,10,12H,3,9,14H2,1-2H3;2-5H,1H3,(H,8,9,10)/t10-,12-;/m1./s1
    • InChI Key: XAWVXTVKSVYPNE-MHDYBILJSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC1C=CC=CC=1)C([C@@H]([C@H](C)CC)N)=O

Computed Properties

  • Exact Mass: 393.16099414g/mol
  • Monoisotopic Mass: 393.16099414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 418
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 115.07000
  • LogP: 5.12600

H-D-Ile-OBzl·p-tosylate Security Information

  • Storage Condition:Store at 0°C

H-D-Ile-OBzl·p-tosylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB476477-1 g
H-D-Ile-OBzl p-tosylate
80174-45-4
1g
€427.50 2023-04-21
TRC
H249555-250mg
H-D-Ile-OBzl·p-tosylate
80174-45-4
250mg
$ 445.00 2022-06-04
TRC
H249555-500mg
H-D-Ile-OBzl·p-tosylate
80174-45-4
500mg
$ 740.00 2022-06-04
TRC
H249555-1000mg
H-D-Ile-OBzl·p-tosylate
80174-45-4
1g
$ 1180.00 2022-06-04
abcr
AB476477-1g
H-D-Ile-OBzl p-tosylate; .
80174-45-4
1g
€557.60 2025-04-16
Ambeed
A677678-1g
(2R,3R)-Benzyl 2-amino-3-methylpentanoate 4-methylbenzenesulfonate
80174-45-4 97%
1g
$267.0 2025-04-16

Additional information on H-D-Ile-OBzl·p-tosylate

Professional Introduction to Compound with CAS No. 80174-45-4 and Product Name: H-D-Ile-OBzl·p-tosylate

Compound with the CAS number 80174-45-4, specifically identified by the product name H-D-Ile-OBzl·p-tosylate, represents a significant advancement in the field of pharmaceutical chemistry and bioconjugation. This compound, a derivative of the amino acid threonine, has garnered considerable attention due to its utility in synthetic peptide chemistry and its potential applications in drug development. The presence of both an O-benzyl (OBzl) protecting group on the side chain and a para-tosylate (p-tosylate) group on the N-terminal amine provides a versatile framework for further chemical modifications, making it a valuable tool in the synthesis of complex biomolecules.

The structure of H-D-Ile-OBzl·p-tosylate is characterized by its high degree of functionalization, which allows for precise control over peptide bond formation and protection strategies. In modern peptide synthesis, such protecting groups are essential for preventing unwanted side reactions and ensuring high yields of the desired product. The O-benzyl group, for instance, is commonly employed to protect threonine residues during synthetic protocols, while the para-tosylate group serves as an effective N-terminal protecting group that can be selectively removed under mild acidic conditions. This dual-protection strategy is particularly useful in multi-step syntheses where selective deprotection is required.

Recent advancements in the field of solid-phase peptide synthesis (SPPS) have further highlighted the importance of compounds like H-D-Ile-OBzl·p-tosylate. SPPS is a widely used method for constructing peptides of moderate length, and the availability of well-protected building blocks such as this one significantly enhances the efficiency and scalability of peptide production. The ability to introduce specific protecting groups allows chemists to tailor reaction conditions to their needs, thereby optimizing yield and purity. This flexibility is crucial for large-scale peptide manufacturing, where minor inefficiencies can lead to substantial costs.

Moreover, the utility of H-D-Ile-OBzl·p-tosylate extends beyond basic peptide synthesis. It has been employed in the development of novel bioconjugates, where covalent linking of peptides to other molecules—such as drugs, imaging agents, or targeting ligands—requires robust protecting groups that maintain stability during conjugation processes. The stability provided by both the O-benzyl and para-tosylate groups ensures that the peptide moiety remains intact until it reaches its intended biological target. This has opened up new possibilities in therapeutic applications, particularly in targeted drug delivery systems where precise molecular interactions are critical.

In academic research, compounds like H-D-Ile-OBzl·p-tosylate have been instrumental in studying enzyme mechanisms and protein-protein interactions. By incorporating labeled or modified peptides into biological systems, researchers can gain insights into how proteins function at a molecular level. For example, site-specific labeling with fluorophores or affinity tags can be achieved after selective deprotection steps, allowing for real-time visualization and analysis. This approach has been particularly valuable in structural biology, where understanding dynamic conformational changes in proteins is essential for drug design.

The pharmaceutical industry has also recognized the significance of such well-designed building blocks. Drug discovery often involves screening large libraries of peptides to identify candidates with desired biological activity. Compounds like H-D-Ile-OBzl·p-tosylate serve as key components in these libraries, enabling researchers to explore a wide range of structural variations efficiently. Additionally, advances in computational chemistry have allowed for more accurate prediction of peptide properties and reactivity patterns, further streamlining the drug development process.

One notable application of H-D-Ile-OBzl·p-tosylate is in the synthesis of peptidomimetics—molecules designed to mimic peptides but with improved pharmacokinetic properties. By modifying backbone structures or side chains while maintaining key functional motifs, peptidomimetics can exhibit enhanced stability and bioavailability compared to their peptide counterparts. The protective groups present in this compound facilitate such modifications by allowing controlled access to reactive sites without compromising overall integrity.

Looking ahead, emerging trends in synthetic biology and biotechnology are expected to expand the role of compounds like H-D-Ile-OBzl·p-tosylate even further. Techniques such as mRNA-based therapies and gene editing tools rely heavily on precise molecular engineering at a subcellular level. Peptides synthesized using protected building blocks play a critical role here by serving as catalysts or regulators within complex biological pathways. As our understanding grows regarding how these pathways operate at a molecular level, so too will our ability to manipulate them effectively—a development that could revolutionize personalized medicine.

In conclusion,H-D-Ile-OBzl·p-tosylate represents more than just another chemical compound; it embodies innovation within pharmaceutical chemistry through its sophisticated design and multifaceted applications across research sectors from academic laboratories to industrial settings where precision meets creativity every day toward improving human health outcomes globally through cutting-edge science-driven solutions tailored precisely around every molecular interaction possible today tomorrow too!

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.